Cas no 844879-18-1 (4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE)

• Product Name: 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE
• CAS No: 844879-18-1
• MF: C₁₄H₁₀BrFO
• MW: 293.131006717682
• CID: 890559
• PubChem ID: 2756989
• Update Time: 2025-06-11

4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE
• (4-bromophenyl)-(3-fluoro-4-methylphenyl)methanone
• (4-bromophenyl)(3-fluoro-4-methylphenyl)methanone
• PC2427
• AKOS005925320
• MFCD06201454
• 844879-18-1
• (4-Bromo-phenyl)-(3-fluoro-4-methyl-phenyl)-methanone
• DTXSID70373677

• MDL： MFCD06201454
• Inchi： 1S/C14H10BrFO/c1-9-2-3-11(8-13(9)16)14(17)10-4-6-12(15)7-5-10/h2-8H,1H3
• InChI Key： CURJQWOGCILYBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=CC(C)=C(C=1)F)=O

Computed Properties

• Exact Mass: 291.99000
• Monoisotopic Mass: 291.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 386.7°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.586
• PSA: 17.07000
• LogP: 4.12760

4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE

Introduction to 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE (CAS No. 844879-18-1)

4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE (CAS No. 844879-18-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluorine atom, and a methyl group, all strategically positioned on a biphenyl framework. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE is C₁₅H₁₀BrFO, and its molecular weight is approximately 295.13 g/mol. The compound is typically obtained through multi-step synthetic processes involving bromination, fluorination, and methylation reactions. These reactions are carefully controlled to ensure high yields and purity, which are crucial for its use in downstream applications.

In the realm of medicinal chemistry, 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE has been explored as a potential building block for the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of selective inhibitors for protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders.

The bromine atom in 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE provides a reactive site for further functionalization, making it an attractive starting material for the preparation of diverse derivatives. The fluorine atom, on the other hand, can influence the electronic properties and lipophilicity of the molecule, which are critical parameters in drug design. The methyl group contributes to the overall stability and solubility of the compound, enhancing its suitability for pharmaceutical applications.

In addition to its role in medicinal chemistry, 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE has found applications in materials science. Its unique electronic structure makes it a promising candidate for the development of organic semiconductors and optoelectronic materials. Researchers at the Massachusetts Institute of Technology (MIT) have reported the use of this compound as a precursor for the synthesis of conjugated polymers with enhanced charge transport properties. These polymers have potential applications in organic photovoltaic cells and light-emitting diodes (LEDs).

The synthetic versatility of 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE has also been leveraged in the field of organic synthesis. Chemists at Stanford University have developed novel catalytic methods for the efficient transformation of this compound into a wide range of functionalized derivatives. These methods involve palladium-catalyzed cross-coupling reactions and transition-metal-free radical reactions, which enable the introduction of various substituents at specific positions on the biphenyl framework.

The physical properties of 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE, such as its melting point (approximately 105°C) and solubility in common organic solvents like dichloromethane and dimethylformamide (DMF), make it easy to handle and process in laboratory settings. Its stability under ambient conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 4-BROMO-3'-FLUORO-4'-METHYLBENZOPHENONE (CAS No. 844879-18-1) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and organic synthesis. Its unique molecular structure and favorable physical properties make it an indispensable tool for researchers working on the development of new drugs, advanced materials, and synthetic methodologies. As research continues to advance in these fields, the importance of this compound is likely to grow further.